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Compound of Interest

Compound Name: Methyl 2-amino-5-chlorobenzoate

Cat. No.: B046927 Get Quote

CAS Number: 5202-89-1

This technical guide provides an in-depth overview of Methyl 2-amino-5-chlorobenzoate, a

key chemical intermediate in the pharmaceutical industry. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, applications, and safety considerations.

Chemical and Physical Properties
Methyl 2-amino-5-chlorobenzoate is a white to off-white crystalline powder. Key quantitative

data for this compound are summarized in the tables below, compiled from various chemical

suppliers and databases.

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b046927?utm_src=pdf-interest
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 5202-89-1 [1]

Molecular Formula C₈H₈ClNO₂ [1]

Molecular Weight 185.61 g/mol [1]

Melting Point 66-68 °C [2]

Boiling Point 168-170 °C at 22 mmHg [2]

Appearance
White to off-white crystalline

powder

Table 2: Spectroscopic Data

Spectroscopy Data Highlights Source(s)

Infrared (IR) Spectroscopy

ATR-IR and vapor phase IR

spectra are available, showing

characteristic peaks for the

functional groups.

[3]

Mass Spectrometry
Mass spectra are available for

analysis.
[3]

Nuclear Magnetic Resonance

(NMR)

¹H NMR and ¹³C NMR data are

available from various sources.
[4][5]

Synthesis and Experimental Protocols
Methyl 2-amino-5-chlorobenzoate is primarily synthesized from 2-aminobenzoic acid. A

detailed experimental protocol for its preparation is provided below.

Experimental Protocol: Synthesis of Methyl 2-amino-5-
chlorobenzoate[7]
Materials:
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2-aminobenzoic acid

N-halosuccinimide

Dimethylformamide (DMF)

Ethyl acetate

Magnesium sulfate

Thionyl chloride

Methanol (or other alcohol)

10% Sodium hydroxide (NaOH) solution

Ether

Procedure:

Chlorination: To a solution of 2-aminobenzoic acid (10 g, 66 mmol) in DMF (40 mL), add N-

halosuccinimide (66 mmol). Heat the reaction mixture at 100 °C for 40 minutes.

Precipitation and Extraction: Cool the mixture to room temperature and let it stand overnight.

Slowly pour the mixture into ice-water (150 mL) to precipitate a white solid. Filter the solid

and wash it with water (3 x 50 mL). Dissolve the solid in ethyl acetate (600 mL).

Drying and Evaporation: Dry the ethyl acetate solution over magnesium sulfate and then

evaporate the solvent under reduced pressure. Wash the residual solid with ether (3 x 30

mL) to afford the intermediate, 2-amino-5-chlorobenzoic acid.

Esterification: To an alcohol solution (60 mL) containing the 2-amino-5-chlorobenzoic acid

(20 mmol), add thionyl chloride (60 mmol). Reflux the resulting suspension overnight.

Work-up and Purification: Evaporate the solvent. Add ethyl acetate and wash with a 10%

NaOH solution. Dry the organic layer, filter, and evaporate the solvent to yield Methyl 2-
amino-5-chlorobenzoate.
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Applications in Drug Development
The primary application of Methyl 2-amino-5-chlorobenzoate is as a crucial intermediate in

the synthesis of the active pharmaceutical ingredient (API) Tolvaptan.[6] Tolvaptan is a

selective vasopressin V₂ receptor antagonist used to treat hyponatremia (low blood sodium

levels) associated with conditions like heart failure and the syndrome of inappropriate

antidiuretic hormone (SIADH).

The synthesis of Tolvaptan from Methyl 2-amino-5-chlorobenzoate involves a multi-step

process, a simplified workflow of which is illustrated below.

Methyl 2-amino-5-chlorobenzoate Intermediate 1Acylation Intermediate 2Reduction TolvaptanFurther Reactions

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Tolvaptan from Methyl 2-amino-5-
chlorobenzoate.

Biological Activity and Signaling Pathways
While primarily used as a synthetic intermediate, research suggests that Methyl 2-amino-5-
chlorobenzoate may possess biological activity. It has been identified as a potential inhibitor of

the metabolic pathway responsible for testosterone production.[7] Furthermore, studies have

indicated its ability to inhibit the growth of human breast cancer cells in vitro by affecting

proteins involved in cell proliferation and motility.[7]

The structurally related compound, 2-amino-5-chlorobenzoic acid, has been used in the

synthesis of inhibitors targeting p21-activated kinase 4 (PAK4).[8] PAK4 is a key enzyme in

several signaling pathways implicated in cancer, including the MAPK, AKT, and WNT pathways.

[8] This suggests a potential, though not yet fully elucidated, mechanism of action for Methyl 2-
amino-5-chlorobenzoate in cancer cell signaling.
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Caption: Conceptual diagram of the potential biological activities of Methyl 2-amino-5-
chlorobenzoate.

Safety and Handling
Methyl 2-amino-5-chlorobenzoate is classified as an irritant, causing skin, eye, and

respiratory irritation.[2] Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a dust mask, should be worn when handling this compound.[2] Work

should be conducted in a well-ventilated area. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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